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Compound of Interest

Compound Name: 4-Fluorobutanal

Cat. No.: B3031540

Despite the growing importance of fluorinated molecules in pharmaceuticals, agrochemicals,
and materials science, a comprehensive examination of the available scientific literature
reveals a notable scarcity of detailed applications for 4-fluorobutanal as a versatile building
block in organic synthesis. While its structure suggests potential utility in a variety of classic
carbonyl reactions, specific, well-documented examples with quantitative data and detailed
experimental protocols are conspicuously absent from readily accessible chemical databases
and research publications.

Physicochemical Properties

Based on available data, 4-fluorobutanal is a fluorinated aldehyde with the chemical formula
CaH7FO. A summary of its key physicochemical properties is presented in Table 1. The
presence of a fluorine atom is known to influence the electronic properties of a molecule, which
could potentially modulate the reactivity of the aldehyde group.

Table 1: Physicochemical Properties of 4-Fluorobutanal

Property Value Source

Molecular Formula CsH7FO PubChem
Molecular Weight 90.10 g/mol PubChem
CAS Number 462-74-8 PubChem
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Note: Experimental values for properties such as boiling point, density, and spectral data are
not consistently reported in the surveyed literature.

Potential Synthetic Applications: A Theoretical
Overview

Given the characteristic reactivity of aldehydes, 4-fluorobutanal could theoretically serve as a
valuable precursor in a range of organic transformations. The electron-withdrawing nature of
the fluorine atom might influence the electrophilicity of the carbonyl carbon, potentially affecting
reaction rates and selectivities compared to its non-fluorinated counterpart, butanal.

A logical workflow for the potential utilization of 4-fluorobutanal in organic synthesis is
depicted below. This diagram illustrates the theoretical reaction pathways that a typical

aldehyde can undergo.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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